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Compound of Interest

2-[3-
Compound Name:
(Bromomethyl)phenyljthiophene

cat. No.: B1338807

This guide provides essential safety protocols, operational procedures, and disposal plans for
the handling of 2-[3-(Bromomethyl)phenyl]thiophene (CAS No. 85553-44-2). It is intended
for researchers, scientists, and drug development professionals to ensure safe laboratory
practices.

Chemical Identification and Properties

This section summarizes the key physical and chemical properties of 2-[3-
(Bromomethyl)phenyl]thiophene.

Property Value
Molecular Formula C11H9BrS[1]
Molecular Weight 253.16 g/mol [1]
2-(3-bromomethyl phenyl) thiophene, 3-(2-
Synonyms ) )
thienyl)benzyl bromide[1]
Data not available; related compounds are
Appearance ) ) ) o
described as solid or light brown liquid.[2]
Odor Stench[2][3]
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Hazard Identification and GHS Classification

2-[3-(Bromomethyl)phenyl]thiophene is a hazardous substance that requires careful
handling. It is classified as harmful if swallowed, inhaled, or in contact with skin, and it causes
severe skin burns and eye damage.[1][4][5]

GHS Classification Hazard Statement

Acute Toxicity, Oral (Category 4) H302: Harmful if swallowed[4][5][6]
Acute Toxicity, Dermal (Category 4) H312: Harmful in contact with skin[4][5]
Acute Toxicity, Inhalation (Category 4) H332: Harmful if inhaled[4]

H314: Causes severe skin burns and eye

Skin Corrosion (Category 1B) d [4][5][6]
amage

Serious Eye Damage (Category 1) H318: Causes serious eye damage[3][4][6]

Specific target organ toxicity (single exposure) H335: May cause respiratory irritation[6]

Note: This substance is also a lachrymator, meaning it can cause tearing.[6]

Personal Protective Equipment (PPE)

Strict adherence to PPE guidelines is mandatory to prevent exposure.[7] Engineering controls,
such as a chemical fume hood, must be used.[4]
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Protection Type

Specification

Rationale

Eye/Face Protection

Chemical safety goggles and a
face shield.[5][8]

Protects against splashes and
vapors that cause severe eye
damage.[1][3][5] Face shields
should be worn in conjunction

with goggles.[8]

Hand Protection

Two pairs of chemotherapy-
grade, powder-free nitrile
gloves meeting ASTM D6978
standards.[7]

Prevents skin contact, which
can be harmful and cause

severe burns.[4][5]

Body Protection

A disposable, polyethylene-

coated polypropylene gown or
similar laminate material.[7][9]
Flame-retardant and antistatic

clothing is recommended.[3]

Protects against skin exposure
and contamination of personal
clothing.[4]

Respiratory Protection

For small-scale lab use, a
particle-filtering half-mask
(EN149:2001) is
recommended.[4] For larger
scale use, emergencies, or
when vapors are generated, a
full face-piece respirator with a

chemical cartridge is required.

[5]

Protects against inhalation of
harmful vapors, which may
cause respiratory irritation.[4]
[6]

Safe Handling and Operational Workflow

A systematic approach is critical for handling this chemical safely. The workflow below outlines

the necessary steps from preparation to cleanup.
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1. Review SDS & Assess Risks

l

2. Prepare Work Area
(Chemical Fume Hood)

l

3. Don Full PPE

Preparation

Proceed to handling

4. Handle Chemical

(Avoid generating dust/vapors)

Handling

iComplete handling

5. Decontaminate Surfaces & Glassware

l

6. Doff PPE Correctly

l

7. Dispose of Waste
(Follow institutional guidelines)

l

8. Wash Hands Thoroughly

Post-Handling

Diagram 1: Safe Handling Workflow

Click to download full resolution via product page
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Caption: Diagram 1: Step-by-step workflow for the safe handling of 2-[3-

(Bromomethyl)phenyl]thiophene.

Procedural Steps:

Preparation: Always work within a certified chemical fume hood to control vapor exposure.[4]
Ensure that an emergency eyewash station and safety shower are immediately accessible.

[6]

Handling: Avoid breathing dust, fumes, or vapors.[5][6] Do not eat, drink, or smoke in the
handling area.[4][6]

Storage: Store in a dry, cool, and well-ventilated place away from heat and ignition sources.
[3][4][10] The container should be kept tightly closed, and for long-term storage, a
temperature of 2-8°C is recommended.[6] Store in a locked area accessible only to
authorized personnel.[3][5] The substance is sensitive to moisture and may decompose in
contact with water.[4][6]

Disposal: Dispose of contents and containers at an approved waste disposal plant.[3][6] Do
not mix with other waste.[3][10] Uncleaned containers should be handled as the product
itself.[3][10] Do not release into the environment or allow entry into drains.[3][4]

First Aid and Emergency Procedures

Immediate and appropriate first aid is critical in the event of exposure. The following diagram

outlines the necessary steps. Always seek immediate medical attention after any exposure.[4]

[6]
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Exposure Event

- e x —=
Inhalation: Skin Contact Eve Contact inge:
1. Move to fresh air. 1. Immediately remove all contaminated clothing.
2. If not breathing, give artificial respiration. 2. Rinse skin with plenty of water/shower for at least 15 mins.

stion:
1. Rinse cautiously with water for at least 15 mins. 1. Rinse mouth with water.
2. Remove contact lenses, if present and easy to do. 2. Do NOT induce vomiting.
3. Keep rinsing. 3. Never give anything by mouth to an unconscious person.

\\\Diagram 2: First Aid E’;aéédures

T Seek Immediate Medical Attention e
(Call Poison Center or Doctor)

Diagram 2: First Aid Procedures

Click to download full resolution via product page
Caption: Diagram 2: Immediate first aid response protocol for various exposure routes.
First Aid Measures:
o General Advice: Show the Safety Data Sheet to the attending medical professional.[3][4][10]

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[4][6] If
breathing is difficult or has stopped, provide artificial respiration and seek immediate medical
help.[5][6]

o Skin Contact: Immediately take off all contaminated clothing and shoes.[3][6] Wash the
affected area with plenty of soap and water or shower for at least 15 minutes.[4][6][10]

e Eye Contact: Flush eyes immediately and thoroughly with water for at least 15 minutes, also
under the eyelids.[4][6] Remove contact lenses if present and easy to do.[3][4][6] Immediate
medical attention from an ophthalmologist is required.[3][10]

 Ingestion: Do NOT induce vomiting.[1][4][6] Rinse the mouth thoroughly with water.[5][6]
Never give anything by mouth to an unconscious person.[4][6]
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Spill Procedures: In case of a spill, evacuate unnecessary personnel.[6] Ensure adequate
ventilation and eliminate all ignition sources.[3] Do not breathe vapors or mist.[6] Absorb small
spills with a dry chemical absorbent.[6] For larger spills, dike the area and collect with a pump
or vacuum.[6] Place the collected material in an appropriate container for disposal.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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